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Introduction

1,3-Acetonedicarboxylic acid anhydride, also known as 2H-Pyran-2,4,6(3H,5H)-trione or [3-
ketoglutaric anhydride, is a heterocyclic organic compound.[1] It serves as a crucial
intermediate and building block in various chemical syntheses.[1][2][3] Its applications are
prominent in the manufacturing of pharmaceuticals and agrochemicals, as well as in polymer
and resin production where it acts as a crosslinking agent.[1][3] This document provides a
comprehensive overview of its physicochemical properties, supported by experimental
protocols and logical diagrams to facilitate its use in research and development.

Physicochemical Properties

The key physicochemical properties of 1,3-Acetonedicarboxylic acid anhydride are
summarized in the table below. These parameters are essential for understanding the
compound's behavior in various chemical environments and for designing synthetic routes and
formulation strategies.
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Property Value Source(s)
CAS Number 10521-08-1 [1][21[4]
Molecular Formula CsH404 [1]
Molecular Weight 128.08 g/mol [1][5]
Appearance White crystalline powder [1]

_ _ 138-140 °C (with
Melting Point B [1][2]
decomposition)

354.9 °C at 760 mmHg

Boiling Point i [1]
(Predicted)

Density 1.472 g/cm3 [1][2]

Solubility Soluble in water and ethanol. [1]

N Store under inert gas (Nitrogen
Storage Conditions [1][2]
or Argon) at 2-8°C.

Experimental Protocols

Detailed methodologies are critical for the accurate determination of physicochemical
properties. Below are standard protocols for key experimental procedures.

A general method for synthesizing the anhydride involves the dehydration of 1,3-
acetonedicarboxylic acid.[4]

e Procedure: 1,3-Acetonedicarboxylic acid (0.27 mol) is slowly added to a cooled (0 °C)
mixture of acetic acid (60 mL) and acetic anhydride (43 mL).[4]

» Reaction Conditions: The reaction is conducted with continuous stirring, ensuring the
temperature does not exceed 10 °C.[4]

» Observation: As the 1,3-acetonedicarboxylic acid dissolves, a light yellow precipitate of the
anhydride gradually forms.[4]
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The melting point is a crucial indicator of purity.[6][7] The capillary method using a Thiele tube
or a digital melting point apparatus is standard.[6][7]

o Sample Preparation: A small amount of the finely powdered, dry compound is packed into a
capillary tube sealed at one end.[6][7][8]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[7] This assembly is placed in a heating bath (e.g., a Thiele
tube with high-boiling point oil) or a melting point apparatus.[6][7]

e Heating and Observation: The apparatus is heated slowly and uniformly, at a rate of about 1-
2°C per minute, especially near the expected melting point.[6][7] The temperature range is
recorded from the point at which the first drop of liquid appears to when the entire sample
has liquefied.[6][9] Pure compounds typically exhibit a sharp melting range of 0.5-1.0°C.[7]

Solubility tests provide insights into the polarity and potential solvent systems for reactions and
formulations.

¢ Qualitative Procedure:
o Add approximately 25 mg of the compound to a test tube.[10][11]

o Add 0.75 mL of the solvent (e.g., water, ethanol) in small portions, shaking vigorously after
each addition.[10]

o Observe and record whether the compound dissolves completely.[11]

e Quantitative Methods: For precise solubility measurement, techniques like the shake-flask
method followed by HPLC analysis can be employed.[12] An excess amount of the solid is
equilibrated with the solvent, and the concentration of the dissolved compound in the
supernatant is then determined.[12]

Visualizations

To better illustrate the chemical relationships and experimental processes, the following
diagrams are provided.
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Caption: Synthesis of the anhydride from its parent dicarboxylic acid.
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General Workflow for Physicochemical Characterization
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Caption: Workflow for characterizing a chemical compound.
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Reactivity: Hydrolysis
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Caption: Reversion of the anhydride to the acid via hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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